Cas no 2034471-03-7 (2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone)

• Product Name: 2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone
• CAS No: 2034471-03-7
• MF: C₂₁H₂₀F₃N₃O₂
• MW: 403.397615432739
• CID: 5377576
• Update Time: 2025-06-16

2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone

• Inchi： 1S/C21H20F3N3O2/c1-26-12-14(17-4-2-3-5-18(17)26)10-20(28)27-9-7-16(13-27)29-19-11-15(6-8-25-19)21(22,23)24/h2-6,8,11-12,16H,7,9-10,13H2,1H3
• InChI Key： KQYKLXOZFANKKU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC=CC(C(F)(F)F)=C2)C1)CC1C2=C(N(C)C=1)C=CC=C2

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.8±50.0 °C(Predicted)
• pka: 1.40±0.20(Predicted)

Additional information on 2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone

Comprehensive Analysis of 2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone (CAS No. 2034471-03-7)

2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone (CAS No. 2034471-03-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of indole, pyrrolidine, and pyridine moieties, making it a promising candidate for drug discovery and development. Its trifluoromethyl group enhances its metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

The compound's intricate structure has led to its exploration in various therapeutic areas, including central nervous system (CNS) disorders and oncology. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment. The presence of the 1-methyl-1H-indole core suggests possible interactions with serotonin receptors, which could open doors for applications in neurodegenerative diseases like Alzheimer's and Parkinson's.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and targeted therapies. 2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone aligns perfectly with this trend, offering a versatile scaffold for further derivatization. Its CAS No. 2034471-03-7 is frequently searched in academic and industrial databases, reflecting its growing importance in the scientific community.

From a synthetic perspective, the compound's pyrrolidinyl ethanone segment provides a flexible platform for structural modifications. Chemists are exploring its reactivity to develop analogs with improved pharmacokinetic properties. The pyridinyloxy linkage, in particular, is a hotspot for optimization, as it influences the molecule's binding affinity to biological targets. These efforts are part of a broader push toward precision medicine, where compounds like this play a pivotal role.

The trifluoromethyl group in 2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone is another key feature. Fluorinated compounds are increasingly popular in drug design due to their ability to enhance lipophilicity and metabolic stability. This trend is evident in the rise of FDA-approved drugs containing CF3 groups, underscoring the relevance of this compound in contemporary research.

Beyond its pharmaceutical potential, CAS No. 2034471-03-7 is also a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are being conducted to predict its interactions with various biological targets. These in silico approaches are accelerating the discovery process, reducing the time and cost associated with traditional drug development.

In conclusion, 2-(1-Methyl-1H-indol-3-yl)-1-[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]ethanone represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential applications make it a valuable asset in the quest for innovative therapeutics. As research progresses, this compound is likely to feature prominently in scientific literature and patent filings, solidifying its place in the future of medicine.